Cas no 94211-96-8 (2-Methyl-4,6-diphenylnicotinonitrile)

• Product name: 2-Methyl-4,6-diphenylnicotinonitrile
• CAS No: 94211-96-8
• MF: C₁₉H₁₄N₂
• MW: 270.32786
• CID: 1093662
• PubChem ID: 4135564

2-Methyl-4,6-diphenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,6-diphenylnicotinonitrile
• 2-methyl-4,6-diphenylpyridine-3-carbonitrile
• SCHEMBL11937166
• 94211-96-8
• AKOS022188327

• Inchi： InChI=1S/C19H14N2/c1-14-18(13-20)17(15-8-4-2-5-9-15)12-19(21-14)16-10-6-3-7-11-16/h2-12H,1H3
• InChI Key： HYIMBGTWIHWDII-UHFFFAOYSA-N
• SMILES： CC1=NC(=CC(=C1C#N)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 270.115698455g/mol
• Monoisotopic Mass: 270.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 4.3